Cas no 2229416-56-0 (2-(1-benzothiophen-2-yl)ethanimidamide)

• Product Name: 2-(1-benzothiophen-2-yl)ethanimidamide
• CAS No: 2229416-56-0
• MF: C₁₀H₁₀N₂S
• MW: 190.264800548553
• CID: 6482909
• PubChem ID: 165673337
• Update Time: 2025-10-28

2-(1-benzothiophen-2-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzothiophen-2-yl)ethanimidamide
• 2229416-56-0
• EN300-1802419

• Inchi： 1S/C10H10N2S/c11-10(12)6-8-5-7-3-1-2-4-9(7)13-8/h1-5H,6H2,(H3,11,12)
• InChI Key： AJWRYTRSQDWRTO-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1CC(=N)N

Computed Properties

• Exact Mass: 190.05646950g/mol
• Monoisotopic Mass: 190.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78.1Ų

Additional information on 2-(1-benzothiophen-2-yl)ethanimidamide

Introduction to 2-(1-Benzothiophen-2-yl)ethanimidamide (CAS No. 2229416-56-0)

2-(1-Benzothiophen-2-yl)ethanimidamide, also known by its CAS registry number CAS No. 2229416-56-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of imidamides, which are known for their unique electronic properties and potential applications in various industries. The structure of this compound comprises a benzothiophene moiety attached to an ethanimidamide group, making it a versatile building block for further chemical modifications.

The benzothiophene ring system is a heterocyclic aromatic structure that has been extensively studied due to its stability and reactivity. In recent years, researchers have explored the synthesis and characterization of derivatives of benzothiophene, including benzothiophene-based imidamides, to investigate their potential in drug discovery, electronic materials, and advanced functional materials. The integration of the ethanimidamide group into the benzothiophene framework introduces new functionalities, such as enhanced electron-withdrawing effects and improved solubility properties.

Recent studies have highlighted the importance of CAS No. 2229416-56-0 in the development of novel materials for optoelectronic applications. For instance, researchers have reported that this compound exhibits strong fluorescence properties under UV light, making it a promising candidate for use in light-emitting diodes (LEDs) and sensors. Additionally, its ability to form stable complexes with metal ions has opened new avenues for its application in catalysis and coordination chemistry.

In terms of synthesis, several methods have been developed to prepare benzothiophene-based imidamides. One common approach involves the condensation reaction between benzothiophene derivatives and appropriate amides or imides under controlled conditions. Recent advancements in catalytic systems have enabled higher yields and better control over the product's purity, which is crucial for its application in sensitive areas such as pharmaceuticals.

The pharmacological properties of CAS No. 2229416-56-0 have also been a focus of recent research efforts. Studies suggest that this compound may exhibit anti-inflammatory and antioxidant activities, making it a potential lead molecule for drug development. Furthermore, its ability to interact with biological membranes has been investigated, providing insights into its potential role as a drug delivery agent or a component in targeted therapies.

From an environmental standpoint, the ecological impact of benzothiophene-based imidamides has been evaluated in several toxicity studies. Results indicate that this compound exhibits low toxicity towards aquatic organisms under standard test conditions, which is a positive indication for its safe use in industrial applications.

In conclusion, CAS No. 2229416-56-0, or benzothiophene-based ethanimidamide, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new properties and applications, this compound is expected to play an increasingly important role in the development of innovative materials and therapies.